Cas no 19158-51-1 (p-Toluenesulfonyl cyanide)

• Product Name: p-Toluenesulfonyl cyanide
• CAS No: 19158-51-1
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• MDL: MFCD00009977
• CID: 51232
• Update Time: 2025-04-18

p-Toluenesulfonyl cyanide Chemical and Physical Properties

Names and Identifiers

• P-toluenesulfonyl cyanide
• Tosyl Cyanide
• (4-methylphenyl)sulfonylformonitrile
• 4-Toluenesulfonyl Cyanide
• Benzenesulfonylcyanide, 4-methyl-
• 4-Methylbenzenesulfonyl cyanide
• 4-methylbenzolsulfonylcyanid
• 4-tolylsulfonylcyanide
• p-toluenesulphonyl cyanide
• p-Tolylsulfonyl cyanide
• p-tosyl cyanide
• 4-TolueenesulfonylCyanide
• toluene-4-sulfonyl cyanide
• p-tolylsulfonylforMonitrile
• Toluene-4-sulphonyl cyanide
• 4-TOLUENESULFONYLCYANIDE, 95+%
• p-toluene sulfonyl cyanide
• Benzenesulfonyl cyanide, 4-methyl-
• JONIMGVUGJVFQD-UHFFFAOYSA-N
• 4-methylbenzene-1-sulfonyl cyanide
• 4-tolylsulfonylcyanide; tosyl cyanide; 4-Methylbenzenesulfonyl cyanide; p-Toluenesulfonyl cyanide;
• 4-methylbenzol
• Tosyl cyanide,98%
• p-Toluenesulfonyl cyanide

• MDL： MFCD00009977
• Inchi： 1S/C8H7NO2S/c1-7-2-4-8(5-3-7)12(10,11)6-9/h2-5H,1H3
• InChI Key： JONIMGVUGJVFQD-UHFFFAOYSA-N
• SMILES： S(C#N)(C1C=CC(C)=CC=1)(=O)=O
• BRN： 2048159

Computed Properties

• Exact Mass: 181.02000
• Monoisotopic Mass: 181.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.3055 (rough estimate)
• Melting Point: 47-50 °C (lit.)
• Boiling Point: 105-106 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.5650 (estimate)
• PSA: 66.31000
• LogP: 2.33058
• Solubility: Not determined

p-Toluenesulfonyl cyanide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312 + H332-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21-34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons